Cas no 617707-29-6 (Dibenzofuran, 1,9-dibromo-)

Dibenzofuran, 1,9-dibromo- structure
Dibenzofuran, 1,9-dibromo- structure
Product Name:Dibenzofuran, 1,9-dibromo-
CAS No:617707-29-6
MF:C12H6Br2O
MW:325.983441829681
CID:466817
PubChem ID:526305
Update Time:2025-04-19

Dibenzofuran, 1,9-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Dibenzofuran, 1,9-dibromo-
    • 1,9-dibromodibenzofuran
    • 1,9-Dibromodibenzo[b,d]furan
    • 1,9-dibromo-dibenzofuran
    • FOKJZGMETCVSDJ-UHFFFAOYSA-N
    • 617707-29-6
    • DTXSID30335655
    • SCHEMBL19502221
    • Inchi: 1S/C12H6Br2O/c13-7-3-1-5-9-11(7)12-8(14)4-2-6-10(12)15-9/h1-6H
    • InChI Key: FOKJZGMETCVSDJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C1C(=CC=CC=1O2)Br

Computed Properties

  • Exact Mass: 323.87848
  • Monoisotopic Mass: 323.87854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 13.1Ų

Experimental Properties

  • PSA: 13.14
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